Cas no 493024-45-6 (6-[(2-amino-1H-imidazol-1-yl)methyl]-2,4(1H,3H)-Pyrimidinedione)

• Product Name: 6-[(2-amino-1H-imidazol-1-yl)methyl]-2,4(1H,3H)-Pyrimidinedione
• CAS No: 493024-45-6
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• CID: 1112964
• Update Time: 2024-07-24

6-[(2-amino-1H-imidazol-1-yl)methyl]-2,4(1H,3H)-Pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 6-[(2-amino-1H-imidazol-1-yl)methyl]-2,4(1H,3H)-Pyrimidinedione
• 2,4(1H,3H)-Pyrimidinedione, 6-[(2-amino-1H-imidazol-1-yl)methyl]-

• Inchi： 1S/C8H9N5O2/c9-7-10-1-2-13(7)4-5-3-6(14)12-8(15)11-5/h1-3H,4H2,(H2,9,10)(H2,11,12,14,15)
• InChI Key： XBTOKSLWSBMIBX-UHFFFAOYSA-N
• SMILES： C1(=O)NC(CN2C(N)=NC=C2)=CC(=O)N1

Computed Properties

• Exact Mass: 207.07577

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• PSA: 102.04
• pka: 8.30±0.10(Predicted)